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An In-depth Technical Guide on the Chemical Properties and Structure Elucidation of
Berberine Tannate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Berberine tannate is a compound formed from the plant alkaloid berberine and the polyphenol
tannic acid.[1] It is a yellow to light yellow-brown powder, generally odorless with a faint
characteristic smell, and is tasteless.[1] This salt form is of particular interest in pharmaceutical
development as it combines the therapeutic effects of both its constituent molecules. Berberine
itself is known for a wide range of pharmacological activities, including antimicrobial, anti-
inflammatory, and metabolic regulatory effects.[2][3] Tannic acid contributes astringent
properties.[4] The formation of the tannate salt can also influence properties such as solubility
and bioavailability compared to other forms of berberine, like the hydrochloride or sulfate salts.
[2][5] This document provides a comprehensive overview of the chemical properties, structure
elucidation techniques, and relevant experimental protocols for berberine tannate.

Chemical and Physical Properties

Berberine tannate is practically insoluble in water, methanol, ethanol (95%), and acetonitrile.
[1] It is described as soluble in DMSO and slightly soluble in water.[6] The properties of
berberine tannate can vary slightly depending on the specific composition, as it is a compound
of berberine and tannic acid, which itself is a mixture of polyphenols.[1]
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Property Value Source(s)

Yellow to light yellow-brown
Appearance [1]
powder.[1]

C20H18NOa* (Berberine

Cation) & C76Hs1046~ (Tannic
Molecular Formula ) ) ) [718]

Acid Anion, representative)

Combined: CosHs9NOs0

Berberine: 336.36 g/mol Tannic
] Acid (representative): ~1701.2
Molecular Weight ] [71[81I9]
g/mol Combined: ~2036.5

g/mol

110-114°CJ[1] or 200-210°C[6]
(Values can vary based on

Melting Point -~ - [1][6]
specific composition and

purity)

Practically insoluble in water,
Solubility methanol, ethanol, acetonitrile.  [1][6][10]
[1] Soluble in DMSO.[6]

pH (1% solution) 6.5-7.5 [6]

Contains not less than 27.0%
) and not more than 33.0% of
Purity ] [1][6]
berberine (C20H19NOs), on an

anhydrous basis.[1]

Loss on Drying <1.0% [6]
Water Content Not more than 6.0%][1] [1]
Residue on Ignition Not more than 1.0%][1] [1]
Heavy Metals <0.001% (10 ppm) [6]

Structure Elucidation
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Berberine tannate is a salt consisting of the berberine cation and the tannate anion. The
structure is not a single, discrete molecule but rather an ionic association between the
guaternary ammonium group of the berberine alkaloid and the phenolate groups of tannic acid.
Tannic acid itself is a complex mixture of polygalloyl glucose or quinic acid esters, meaning the
precise stoichiometry can vary.

The elucidation of this compound involves confirming the presence of its two main
components.

Berberine (C20H1eNOa4™)
lonic Association

Berberine Tannate
(lonic Compound)

lonic Association

Tannic Acid (Polyphenol)

Click to download full resolution via product page
Figure 1: Logical relationship illustrating the formation of Berberine Tannate.
Key analytical techniques used for identification and structural confirmation include:

» Colorimetric Identification: A simple qualitative test involves the reaction of the tannic acid
moiety with an iron(lll) chloride solution, which produces a characteristic blue-green or
bluish-black color, indicative of the phenolic groups present in tannins.[1]

» Ultraviolet-Visible (UV-Vis) Spectrophotometry: The UV spectrum of a solution of berberine
tannate (dissolved in methanol with hydrochloric acid) is compared to a reference spectrum
of berberine. The presence of characteristic absorption maxima for berberine (around 263
nm and 345 nm) confirms its presence in the compound.[1][10]
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 Liquid Chromatography-Mass Spectrometry (LC-MS): This is a powerful technique for
confirming the identity of berberine tannate.[11][12] Chromatographic separation can isolate
the berberine cation, which is then identified by its mass-to-charge ratio (m/z) in the mass
spectrometer. The molecular ion of berberine (C20H1sNOa4*) has a calculated m/z of 336.12.
[13] LC-MS/MS can further fragment the ion to provide definitive structural information.[3]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: While the complexity of the tannate
mixture makes NMR of the complete salt challenging, *H and 3C NMR spectroscopy are
principal methods for confirming the structure of the berberine alkaloid itself, either from a
reference standard or after separation from the salt.[14][15]

o X-ray Crystallography: For a crystalline form of the salt, single-crystal X-ray diffraction would
provide the most definitive three-dimensional structure, showing the precise arrangement of
the berberine cations and tannate anions in the crystal lattice.[16][17]

Experimental Protocols

The following protocols are based on standard pharmacopeial methods for the identification
and assay of berberine tannate.[1]

Identification

o Test for Tannic Acid Moiety (Color Reaction):

o Methodology: Add 10 mL of ethanol (95%) to 0.1 g of Berberine Tannate. Heat the
mixture in a water bath for 3 minutes with shaking. Cool the solution and filter. To 5 mL of
the resulting filtrate, add 1 drop of iron (I11) chloride test solution.

o Expected Result: A blue-green color is produced, which upon standing, forms a bluish-
black precipitate.[1]

» Test for Berberine Moiety (UV-Vis Spectrophotometry):

o Sample Preparation: Dissolve 0.01 g of Berberine Tannate in a mixture of 10 mL of
methanol and 0.4 mL of 1 mol/L hydrochloric acid TS. Add water to bring the total volume
to 200 mL. Take 8 mL of this solution and add water to make a final volume of 25 mL.
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o Methodology: Determine the absorption spectrum of the prepared solution using a UV-Vis
spectrophotometer.

o Expected Result: The spectrum should exhibit similar intensities of absorption at the same
wavelengths as a Berberine Reference Spectrum.[1]

Assay by High-Performance Liquid Chromatography
(HPLC)

This method quantifies the amount of berberine present in the berberine tannate sample.

o Chromatographic Conditions:

[¢]

Detector: Ultraviolet absorption photometer (wavelength: 265 nm).

o Column: A stainless steel column, 4.6 mm in inside diameter and 25 cm in length, packed
with octadecylsilanized silica gel for liquid chromatography (5 pm particle diameter).

o Column Temperature: A constant temperature of about 40°C.

o Mobile Phase: A filtered and degassed mixture of a solution containing 3.4 g of monobasic
potassium phosphate and 1.7 g of sodium lauryl sulfate in 2000 mL of water, and
acetonitrile (1:1 ratio).

o Flow Rate: Adjust the flow rate so that the retention time of berberine is about 10 minutes.
e System Suitability:

o Resolution: Dissolve 1 mg each of berberine chloride and palmatine chloride in the mobile
phase to make 10 mL. Inject 10 pL of this solution. The column used should elute
palmatine and berberine in this order with a resolution of not less than 1.5 between the
peaks.

o Repeatability: When the test is repeated five times with the standard solution, the relative
standard deviation (RSD) of the peak areas of berberine should not be more than 1.5%.

e Procedure:
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o Standard Solution: Weigh accurately about 0.03 g of Berberine Chloride Reference
Standard (separately determine its water content), dissolve in the mobile phase to make
exactly 100 mL. Pipet 5 mL of this solution, add the mobile phase to make exactly 50 mL.

o Sample Solution: Weigh accurately about 0.1 g of Berberine Tannate, add 70 mL of the
mobile phase, shake for 30 minutes, then add the mobile phase to make exactly 100 mL.
Filter this solution through a membrane filter (0.45 pum pore size).

o Injection: Inject 10 pL each of the sample solution and standard solution into the
chromatograph.

o Calculation: Determine the peak areas of berberine from both the sample and standard
solutions. Calculate the percentage of berberine (C20H19NOs) in the sample.
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Figure 2: Experimental workflow for the analysis of Berberine Tannate.

Relevant Signhaling Pathways

The primary therapeutic activity of berberine tannate is attributed to the berberine cation. One
of the most well-documented mechanisms of action for berberine is the activation of AMP-
activated protein kinase (AMPK).[2] AMPK acts as a master regulator of cellular energy
homeostasis. Its activation leads to a cascade of downstream effects beneficial for metabolic
regulation.
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+ Mechanism: Berberine activates AMPK, which in turn increases glucose uptake in cells,
enhances the oxidation of fatty acids, and improves overall insulin sensitivity.[2]

» Therapeutic Relevance: This pathway is central to berberine's potential application in
managing type 2 diabetes and metabolic syndrome.[2]

Berberine

Activates

AMP-activated Protein Kinase
(AMPK)

Increased Glucose Enhanced Fatty Acid Improved Insulin
Uptake Oxidation Sensitivity

Metabolic Regulation

Click to download full resolution via product page

Figure 3: Simplified signaling pathway for Berberine's metabolic effects.

Conclusion

Berberine tannate is a complex pharmaceutical substance whose chemical properties are
defined by the ionic association of its constituent parts. Its structure is confirmed not by
analyzing a single molecule, but by identifying the berberine and tannate moieties through a
combination of spectroscopic and chromatographic techniques. The detailed protocols provided
herein offer a robust framework for the quality control and analysis of this compound.
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Understanding the chemical nature of berberine tannate, alongside the well-established
mechanisms of action of berberine, is crucial for its continued development and application in
pharmaceutical and nutraceutical fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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